Cas no 204198-17-4 (Crisamicin A; 1-Hydroxy)

• Product Name: Crisamicin A; 1-Hydroxy
• CAS No: 204198-17-4
• MF: C₃₂H₂₂O₁₃
• MW: 614.509290218353
• CID: 6668760
• Update Time: 2024-03-02

Crisamicin A; 1-Hydroxy Chemical and Physical Properties

Names and Identifiers

• 1-Hydroxycrisamicin A
• Crisamicin A; 1-Hydroxy

• Inchi： 1S/C32H22O13/c1-9-20-23(30-16(42-9)7-18(35)43-30)28(39)21-12(26(20)37)3-10(5-14(21)33)11-4-13-22(15(34)6-11)29(40)24-25(27(13)38)32(2,41)45-17-8-19(36)44-31(17)24/h3-6,9,16-17,30-31,33-34,41H,7-8H2,1-2H3
• InChI Key： RGOCVNGEBMGCNA-UHFFFAOYSA-N
• SMILES： CC1C2C(C3C(C(C=2C2C(CC(O2)=O)O1)=O)=C(O)C=C(C1C=C2C(C(C4C5C(CC(O5)=O)OC(O)(C)C=4C2=O)=O)=C(O)C=1)C=3)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 45
• XLogP3: -1.907

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignan lactones Lignan lactones
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignan lactones